2-(2-hydroxyethylthio)-N-(2-methylphenyl)acetamide

• Molecular Formula: C11H15NO2S
• Molecular Weight: 225.31 g/mol
• IUPAC Name: 2-(2-hydroxyethylsulfanyl)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C11H15NO2S/c1-9-4-2-3-5-10(9)12-11(14)8-15-7-6-13/h2-5,13H,6-8H2,1H3,(H,12,14)
• InChI Key: DWVBORWVKUNRGX-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1NC(=O)CSCCO

Description

2-(2-hydroxyethylthio)-N-(2-methylphenyl)acetamide is an anilide.

Scientific Research Applications

Chemoselective Acetylation in Drug Synthesis

N-(2-Hydroxyphenyl)acetamide, a variant of the compound of interest, serves as an intermediate in the natural synthesis of antimalarial drugs. The research by Magadum and Yadav (2018) delves into the chemoselective monoacetylation of 2-aminophenol to form N-(2-hydroxyphenyl)acetamide, using Novozym 435 as a catalyst. This process is integral to the synthesis of vital medications, highlighting the compound's role in pharmaceutical manufacturing (Magadum & Yadav, 2018).

Metabolism of Chloroacetamide Herbicides

The study by Coleman et al. (2000) investigates the metabolism of chloroacetamide herbicides in liver microsomes, which are pivotal in understanding the biotransformation and potential toxicological effects of these compounds. Although not directly related to 2-(2-hydroxyethylthio)-N-(2-methylphenyl)acetamide, this research provides insights into the metabolic pathways and enzyme interactions of structurally related acetamides, offering a foundational understanding of their behavior in biological systems (Coleman et al., 2000).

Synthesis and Characterization of Acetamide Derivatives

Zhong-cheng and Wan-yin (2002) elaborate on the synthesis of 2-hydroxy-N-methyl-N-phenyl-acetamide through a series of chemical reactions. The research provides detailed steps of acetylation, esterfiation, and ester interchange, yielding significant insights into the chemical properties and potential applications of acetamide derivatives in various fields, including pharmaceuticals (Zhong-cheng & Wan-yin, 2002).